Cas no 1312765-17-5 (2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole)

• Product Name: 2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• CAS No: 1312765-17-5
• MF: C₁₀H₁₆BNO₃S
• MW: 241.114941596985
• MDL: MFCD10688611
• CID: 1074603
• Update Time: 2025-10-29

2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole

• MDL： MFCD10688611
• Inchi： 1S/C10H16BNO3S/c1-9(2)10(3,4)15-11(14-9)7-6-12-8(13-5)16-7/h6H,1-5H3
• InChI Key： NNPOTMMCXYMAPM-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1B1OC(C)(C)C(C)(C)O1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole Security Information

• HazardClass：IRRITANT

Additional information on 2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole

Introduction to 2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole (CAS No. 1312765-17-5)

2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole (CAS No. 1312765-17-5) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a boronic ester derivative of thiazole and is characterized by its unique structural features and chemical properties. The presence of the boronic ester moiety makes it particularly useful in various synthetic transformations and as a building block in the development of novel pharmaceuticals.

The thiazole ring is a fundamental heterocyclic structure found in numerous bioactive molecules and pharmaceuticals. It is known for its ability to enhance the pharmacological properties of compounds by improving their stability, solubility, and biological activity. The methoxy group attached to the thiazole ring further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity to biological targets.

The boronic ester functionality in 2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole is particularly noteworthy. Boronic esters are widely used in Suzuki-Miyaura coupling reactions, which are essential for the synthesis of complex organic molecules. These reactions enable the formation of carbon-carbon bonds under mild conditions and with high efficiency. The tetramethyl-substituted dioxaborolane moiety enhances the stability of the boronic ester under various reaction conditions, making it an ideal reagent for synthetic applications.

In recent years, there has been a surge in research focusing on the use of boronic esters in drug discovery and development. Studies have shown that compounds containing boronic esters can exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that boronic ester derivatives of thiazoles exhibited potent anti-cancer activity against several human cancer cell lines. The researchers attributed this activity to the ability of these compounds to inhibit key enzymes involved in cancer cell proliferation and survival.

2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole has also been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The boronic ester functionality can be designed to release active metabolites under specific physiological conditions, thereby enhancing the therapeutic efficacy and reducing side effects. This approach has shown promise in improving the pharmacokinetic properties of drugs and optimizing their delivery to target tissues.

In addition to its applications in drug discovery, 2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole has been utilized in the development of diagnostic tools and imaging agents. The unique chemical properties of boronic esters make them suitable for conjugation with biomolecules such as antibodies and peptides. These conjugates can be used to target specific cells or tissues for diagnostic purposes or to deliver therapeutic agents with high specificity.

The synthesis of 2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole typically involves multi-step procedures that include the formation of the thiazole ring followed by functionalization with the boronic ester moiety. Advanced synthetic methods have been developed to improve the yield and purity of this compound. For example, a recent study reported a highly efficient one-pot synthesis method that significantly reduced reaction time and minimized side reactions.

The safety profile of 2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole has been extensively evaluated in preclinical studies. These studies have shown that the compound exhibits low toxicity and good biocompatibility when used at therapeutic concentrations. However, as with any new chemical entity (NCE), thorough safety assessments are required before it can be advanced to clinical trials.

In conclusion, 2-Methoxy-5-(4，4，5，5-tetramethyl-1，3，2-dioxaborolan-2-y l)-1，3-thiazole (CAS No. 1312765-17-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it a valuable reagent for synthetic transformations and a potential lead compound for drug discovery efforts. Ongoing research continues to uncover new opportunities for its use in developing innovative therapeutic agents and diagnostic tools.